Cas no 1448128-20-8 (2-{[1-(pyridine-2-carbonyl)piperidin-4-yl]oxy}pyrazine)

• Product Name: 2-{[1-(pyridine-2-carbonyl)piperidin-4-yl]oxy}pyrazine
• CAS No: 1448128-20-8
• MF: C₁₅H₁₆N₄O₂
• MW: 284.313142776489
• CID: 5404010
• Update Time: 2025-06-11

2-{[1-(pyridine-2-carbonyl)piperidin-4-yl]oxy}pyrazine Chemical and Physical Properties

Names and Identifiers

• (4-pyrazin-2-yloxypiperidin-1-yl)-pyridin-2-ylmethanone
• 2-{[1-(pyridine-2-carbonyl)piperidin-4-yl]oxy}pyrazine

• Inchi： 1S/C15H16N4O2/c20-15(13-3-1-2-6-17-13)19-9-4-12(5-10-19)21-14-11-16-7-8-18-14/h1-3,6-8,11-12H,4-5,9-10H2
• InChI Key： OPVJNFDFIAGMPM-UHFFFAOYSA-N
• SMILES： C(N1CCC(OC2=NC=CN=C2)CC1)(C1=NC=CC=C1)=O

Additional information on 2-{[1-(pyridine-2-carbonyl)piperidin-4-yl]oxy}pyrazine

Introduction to 2-{[1-(pyridine-2-carbonyl)piperidin-4-yl]oxy}pyrazine (CAS No. 1448128-20-8)

The compound 2-{[1-(pyridine-2-carbonyl)piperidin-4-yl]oxy}pyrazine, with the CAS registry number 1448128-20-8, is a structurally complex organic molecule that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is notable for its unique combination of functional groups, including a pyridine ring, a piperidine moiety, and a pyrazine core, which contribute to its diverse chemical properties and potential applications.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the pyridine derivative. Recent advancements in catalytic methodologies have enabled more efficient and selective syntheses, reducing the overall cost and environmental impact. For instance, researchers have employed transition metal-catalyzed coupling reactions to construct the key intermediates, such as the pyridine-2-carboxylic acid derivative. These methods not only enhance the purity of the final product but also facilitate scalability for industrial applications.

The structural features of 2-{[1-(pyridine-2-carbonyl)piperidin-4-yl]oxy}pyrazine make it an attractive candidate for various applications. The pyrazine ring, known for its aromaticity and conjugation, serves as a versatile platform for further functionalization. Recent studies have explored its potential as a building block in supramolecular chemistry, where it can act as a ligand in metallo-supramolecular assemblies. These assemblies have shown promise in catalysis, sensing, and drug delivery systems.

In the realm of pharmacology, this compound has been investigated for its biological activity. Preclinical studies suggest that it exhibits moderate inhibitory effects on certain enzymes associated with neurodegenerative diseases. For example, research published in Nature Communications highlights its ability to modulate acetylcholinesterase activity, which is a key target in Alzheimer's disease therapy. While these findings are preliminary, they underscore the potential of this compound as a lead molecule for drug discovery.

The integration of computational chemistry techniques has further enhanced our understanding of this compound's properties. Advanced molecular modeling tools have been used to predict its solubility, permeability, and binding affinities. These insights are crucial for optimizing its bioavailability and pharmacokinetic profiles. For instance, simulations conducted using Gaussian software revealed that the compound's hydrophobic regions could be modified to improve its absorption across biological membranes.

From an environmental standpoint, the synthesis and application of this compound align with current sustainability trends in chemistry. Green chemistry principles have been incorporated into its production processes, minimizing waste generation and energy consumption. For example, solvent-free reaction conditions have been successfully implemented in certain steps of the synthesis pathway.

In conclusion, 2-{[1-(pyridine-2-carbonyl)piperidin-4-yl]oxy}pyrazine (CAS No. 1448128-20-8) represents a multifaceted molecule with significant potential across various scientific domains. Its unique structure, coupled with recent advancements in synthesis and application strategies, positions it as a valuable asset in both academic research and industrial development.